1-(5-Bromopyridin-2-yl)-5-methoxy-2-(trifluoromethyl)-1H-benzimidazole

• CAS No.: 951238-11-2
• Molecular Formula: C14H9BrF3N3O
• Molecular Weight: 372.14 g/mol
• IUPAC Name: 1-(5-bromopyridin-2-yl)-5-methoxy-2-(trifluoromethyl)benzimidazole
• InChI: InChI=1S/C14H9BrF3N3O/c1-22-9-3-4-11-10(6-9)20-13(14(16,17)18)21(11)12-5-2-8(15)7-19-12/h2-7H,1H3
• InChI Key: FMCXBLXTVKDKJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C(=N2)C(F)(F)F)C3=NC=C(C=C3)Br

Description

1-(5-Bromopyridin-2-yl)-5-methoxy-2-(trifluoromethyl)-1H-benzimidazole is a useful research compound. Its molecular formula is C14H9BrF3N3O and its molecular weight is 372.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-[2-(5-Bromo-pyridin-2-ylamino)-5-methoxy-phenyl]-2,2,2-trifluoro-acetamide (70 mg, 0.18 mmol) in toluene (15 mL) was added (CF3CO)2O (6 mL). The resulting solution was allowed to stir overnight at reflux. The volatile components were then removed under reduced pressure and the residue was purified by SGC using 1:7 EtOAc/petroleum ether as eluents to provide 5 mg (6%) of 1-(5-Bromo-pyridin-2-yl)-5-methoxy-2-trifluoromethyl-1H-benzoimidazole (cc) as a white solid. 1HNMR (400 MHz, DMSO-D6) δ 3.84 (3H, s), 7.11-7.13 (1H, d), 7.37 (1H, d), 7.45 (1H, s), 7.81 (1H, d), 8.46 (1H, d), 8.88 (1H, s) ppm.